N-{6-[({[(4-chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-2-methylpropanamide

• IUPAC Name: N-[6-[2-[(4-chlorophenyl)methylamino]-2-oxoethyl]sulfanylpyridazin-3-yl]-2-methylpropanamide
• InChI: InChI=1S/C17H19ClN4O2S/c1-11(2)17(24)20-14-7-8-16(22-21-14)25-10-15(23)19-9-12-3-5-13(18)6-4-12/h3-8,11H,9-10H2,1-2H3,(H,19,23)(H,20,21,24)
• InChI Key: SQEFBSKKEVYIEI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=NN=C(C=C1)SCC(=O)NCC2=CC=C(C=C2)Cl
• Molecular Formula: C17H19ClN4O2S
• Molecular Weight: 378.9 g/mol

Description

The compound is a derivative of pyridazinone, which is a class of organic compounds containing a pyridazine ring. Pyridazine is a heterocyclic compound with a six-membered ring containing two nitrogen atoms and four carbon atoms. The compound also contains a chlorophenyl group, a carbamoyl group, and a sulfanyl group attached to the pyridazinone ring.

Molecular Structure Analysis

The molecular structure of this compound would be based on the pyridazinone ring, with the various groups (chlorophenyl, carbamoyl, sulfanyl) attached at specific positions on the ring. The exact structure would depend on the positions of these groups on the ring.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, pyridazinone derivatives are known to participate in a variety of chemical reactions. They can undergo reactions with various electrophiles and nucleophiles, and can also participate in cycloaddition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. In general, pyridazinone derivatives are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many pyridazinone derivatives have been found to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities.

Future Directions

The future research directions would likely involve further exploration of the biological activities of this compound and its derivatives, as well as the development of synthesis methods for producing it and related compounds in a more efficient and environmentally friendly manner.